Cas no 114474-04-3 (methyl 2-(4-hydroxy-2-methylphenyl)acetate)

• Product Name: methyl 2-(4-hydroxy-2-methylphenyl)acetate
• CAS No: 114474-04-3
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 844955
• PubChem ID: 57431971
• Update Time: 2025-04-19

methyl 2-(4-hydroxy-2-methylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-hydroxy-2-methylphenyl)acetate
• 4-hydroxy-2-methylphenylacetic acid methyl ester

• Inchi： 1S/C10H12O3/c1-7-5-9(11)4-3-8(7)6-10(12)13-2/h3-5,11H,6H2,1-2H3
• InChI Key： ZBQBSRXDNRKDPZ-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=CC(=CC=1C)O)=O

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Meta cresols